Cas no 915900-63-9 (N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide)

• Product Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• CAS No: 915900-63-9
• MF: C₁₇H₁₄N₆OS
• MW: 350.397660732269
• CID: 5426573
• Update Time: 2025-05-26

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(tetrazol-1-yl)benzamide
• Benzamide, N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-3-(1H-tetrazol-1-yl)-
• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide

• Inchi： 1S/C17H14N6OS/c18-9-14-13-6-1-2-7-15(13)25-17(14)20-16(24)11-4-3-5-12(8-11)23-10-19-21-22-23/h3-5,8,10H,1-2,6-7H2,(H,20,24)
• InChI Key： CIDAADWQPPNBOJ-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCCC=2C=1C#N)(=O)C1=CC=CC(N2C=NN=N2)=C1

Additional information on N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide

Comprehensive Overview of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS 915900-63-9): Structure, Applications, and Research Insights

The compound N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide, identified by its CAS number 915900-63-9, represents a sophisticated heterocyclic molecule with significant potential in medicinal chemistry and material science. Its unique structural features, including the tetrahydrobenzothiophene core and tetrazole moiety, have garnered attention for their role in modulating biological activity. Researchers and pharmaceutical developers frequently explore this compound due to its versatile applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for small-molecule inhibitors and heterocyclic scaffolds has surged, driven by advancements in precision medicine and AI-driven drug design. The tetrazole group in this compound is notable for its bioisosteric properties, often serving as a carboxylic acid substitute to enhance metabolic stability—a hot topic in pharmacokinetic optimization. Meanwhile, the cyano and benzamide functionalities contribute to its binding affinity, making it a candidate for kinase inhibitor development, a field dominating oncology research.

From a synthetic perspective, CAS 915900-63-9 exemplifies modern green chemistry trends. Its synthesis often involves catalyzed cross-coupling reactions, aligning with industry shifts toward sustainable methodologies. Analytical techniques like HPLC-MS and NMR are critical for characterizing its purity, a common query among quality control professionals. The compound’s stability under physiological conditions also makes it a subject of interest in formulation science, particularly for oral bioavailability studies.

Beyond pharmaceuticals, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide has implications in material innovation. Its conjugated system and electron-rich groups are explored for organic electronics, such as OLEDs and sensors, addressing the global push for flexible and biodegradable technologies. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

Current research trends highlight its potential in addressing drug-resistant pathogens and chronic inflammatory diseases, topics frequently searched in academic databases. Patent analyses reveal growing IP activity around tetrazole derivatives, reflecting commercial interest. For laboratories, handling recommendations emphasize anhydrous conditions to preserve its integrity, a practical consideration often overlooked in literature.

In summary, CAS 915900-63-9 embodies the convergence of structural ingenuity and functional adaptability. Its profile caters to both academic investigators and industrial R&D teams, offering avenues for innovation in an era prioritizing molecular diversity and therapeutic efficacy. As computational tools like molecular docking accelerate compound screening, this molecule’s role in hit-to-lead optimization pipelines is poised to expand.